Cas no 1147-00-8 (1H-Indene-1,3(2H)-dione,2-(4-iodophenyl)-)

1H-Indene-1,3(2H)-dione,2-(4-iodophenyl)- structure
1147-00-8 structure
Product Name:1H-Indene-1,3(2H)-dione,2-(4-iodophenyl)-
CAS No:1147-00-8
MF:C15H9IO2
MW:348.135236501694
CID:195184
PubChem ID:121364
Update Time:2025-04-19

1H-Indene-1,3(2H)-dione,2-(4-iodophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene-1,3(2H)-dione,2-(4-iodophenyl)-
    • 2-(4-iodophenyl)indene-1,3-dione
    • Oprea1_181767
    • MFCD00983608
    • 2-(4-iodophenyl)-1h-indene-1,3(2h)-dione
    • Cambridge id 5552352
    • BRN 1968585
    • 3-07-00-04101 (Beilstein Handbook Reference)
    • AB00088720-01
    • SR-01000212777
    • 1,3-Indandione, 2-(p-iodophenyl)-
    • 2-(p-Iodophenyl)-1,3-indandione
    • 1147-00-8
    • SY349962
    • DTXSID40150831
    • SR-01000212777-1
    • 5552-35-2
    • Inchi: 1S/C15H9IO2/c16-10-7-5-9(6-8-10)13-14(17)11-3-1-2-4-12(11)15(13)18/h1-8,13H
    • InChI Key: UTLQYSLZKWYNOX-UHFFFAOYSA-N
    • SMILES: IC1C=CC(=CC=1)C1C(C2C=CC=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 347.965
  • Monoisotopic Mass: 347.965
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • Density: 1.76g/cm3
  • Boiling Point: 464.7ºC at 760 mmHg
  • Flash Point: 234.8ºC
  • Refractive Index: 1.695
  • LogP: 3.45400
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